Cas no 93839-17-9 (2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile)
93839-17-9 structure
Product Name:2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
CAS No:93839-17-9
MF:C10H7ClFNO
MW:211.620085000992
CID:805508
PubChem ID:3022525
Update Time:2025-04-19
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, a-acetyl-2-chloro-6-fluoro-
- 2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
- acetyl(2-chloro-6-fluorophenyl)acetonitrile
- EN300-67074
- alpha-Acetyl-2-chloro-6-fluorobenzeneacetonitrile
- AKOS009354626
- Benzeneacetonitrile, alpha-acetyl-2-chloro-6-fluoro-
- DTXSID60917665
- NS00063625
- Z385375714
- 93839-17-9
- EINECS 298-787-0
- SCHEMBL22055505
- CS-0257359
- L3F5AFM9G8
- DARQRNNQPWWWJT-UHFFFAOYSA-N
-
- Inchi： 1S/C10H7ClFNO/c1-6(14)7(5-13)10-8(11)3-2-4-9(10)12/h2-4,7H,1H3
- InChI Key： DARQRNNQPWWWJT-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C(C#N)C(C)=O)F
Computed Properties
- Exact Mass: 211.02
- Monoisotopic Mass: 211.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 1.3
- Boiling Point: 258°Cat760mmHg
- Flash Point: 109.8°C
- Refractive Index: 1.525
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C377303-50mg |
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile |
93839-17-9 | 50mg |
$ 70.00 | 2022-04-01 | ||
| TRC | C377303-100mg |
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile |
93839-17-9 | 100mg |
$ 95.00 | 2022-04-01 | ||
| TRC | C377303-500mg |
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile |
93839-17-9 | 500mg |
$ 365.00 | 2022-04-01 | ||
| Enamine | EN300-67074-0.05g |
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile |
93839-17-9 | 95.0% | 0.05g |
$53.0 | 2025-03-21 | |
| Enamine | EN300-67074-0.1g |
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile |
93839-17-9 | 95.0% | 0.1g |
$83.0 | 2025-03-21 | |
| Enamine | EN300-67074-0.25g |
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile |
93839-17-9 | 95.0% | 0.25g |
$116.0 | 2025-03-21 | |
| Enamine | EN300-67074-0.5g |
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile |
93839-17-9 | 95.0% | 0.5g |
$218.0 | 2025-03-21 | |
| Enamine | EN300-67074-1.0g |
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile |
93839-17-9 | 95.0% | 1.0g |
$314.0 | 2025-03-21 | |
| Enamine | EN300-67074-2.5g |
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile |
93839-17-9 | 95.0% | 2.5g |
$614.0 | 2025-03-21 | |
| Enamine | EN300-67074-5.0g |
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile |
93839-17-9 | 95.0% | 5.0g |
$908.0 | 2025-03-21 |
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile Related Literature
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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